Cas no 1267272-74-1 (2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine)

• Product Name: 2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine
• CAS No: 1267272-74-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6462711
• PubChem ID: 82127255
• Update Time: 2025-05-25

2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine
• 2-{[4-(2-methylpropyl)phenyl]methyl}pyrrolidine
• 1267272-74-1
• EN300-1846738

• Inchi： 1S/C15H23N/c1-12(2)10-13-5-7-14(8-6-13)11-15-4-3-9-16-15/h5-8,12,15-16H,3-4,9-11H2,1-2H3
• InChI Key： MYAIZUKXVPROLH-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine

Compound CAS No.1267272-74-1: 2-{4-(2-Methylpropyl)phenylmethyl}pyrrolidine

The compound with CAS No.1267272-74-1, commonly referred to as 2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The pyrrolidine moiety, a five-membered saturated ring containing one nitrogen atom, is a common structural element in many bioactive compounds, including pharmaceutical agents and agrochemicals.

The phenylmethyl group attached to the pyrrolidine ring introduces additional complexity and functionality to the molecule. Specifically, the phenyl group is substituted at the para position with a 2-methylpropyl chain, which adds steric bulk and potentially enhances the compound's lipophilicity. This structural feature could play a significant role in the molecule's interactions with biological systems, such as binding to protein targets or influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of pyrrolidine-containing compounds in drug discovery. For instance, researchers have explored their ability to modulate various biological pathways, including those involved in neurodegenerative diseases and cancer. The substituted phenyl group in this compound may contribute to its selectivity for specific targets, making it an interesting candidate for further investigation.

In terms of synthesis, 2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired yield and purity of the final product. Optimization of reaction conditions is crucial to ensure high efficiency and minimal byproduct formation.

The physical properties of this compound are also noteworthy. Its molecular weight and logP values suggest that it may exhibit moderate solubility in both aqueous and organic solvents, which is advantageous for its potential use in drug delivery systems or as an active ingredient in topical formulations.

In conclusion, CAS No.1267272-74-1, or 2-{4-(2-methylpropyl)phenylmethyl}pyrrolidine, represents a promising molecule with diverse applications in chemistry and biology. Its unique structure and functional groups make it a valuable subject for further research, particularly in the context of drug development and material science.